(E)-[1-(2-Morpholin-4-ium-4-ylethyl)-4,5-dioxo-2-thiophen-2-ylpyrrolidin-3-ylidene]-(4-propoxyphenyl)methanolate
(E)-[1-(2-Morpholin-4-ium-4-ylethyl)-4,5-dioxo-2-thiophen-2-ylpyrrolidin-3-ylidene]-(4-propoxyphenyl)methanolate
Brand Name:
Vulcanchem
CAS No.:
615276-36-3
VCID:
VC0356261
InChI:
InChI=1S/C24H28N2O5S/c1-2-13-31-18-7-5-17(6-8-18)22(27)20-21(19-4-3-16-32-19)26(24(29)23(20)28)10-9-25-11-14-30-15-12-25/h3-8,16,21,27H,2,9-15H2,1H3/b22-20+
SMILES:
CCCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCN3CCOCC3)C4=CC=CS4)O
Molecular Formula:
C24H28N2O5S
Molecular Weight:
456.6g/mol
(E)-[1-(2-Morpholin-4-ium-4-ylethyl)-4,5-dioxo-2-thiophen-2-ylpyrrolidin-3-ylidene]-(4-propoxyphenyl)methanolate
CAS No.: 615276-36-3
Main Products
VCID: VC0356261
Molecular Formula: C24H28N2O5S
Molecular Weight: 456.6g/mol
CAS No. | 615276-36-3 |
---|---|
Product Name | (E)-[1-(2-Morpholin-4-ium-4-ylethyl)-4,5-dioxo-2-thiophen-2-ylpyrrolidin-3-ylidene]-(4-propoxyphenyl)methanolate |
Molecular Formula | C24H28N2O5S |
Molecular Weight | 456.6g/mol |
IUPAC Name | (4E)-4-[hydroxy-(4-propoxyphenyl)methylidene]-1-(2-morpholin-4-ylethyl)-5-thiophen-2-ylpyrrolidine-2,3-dione |
Standard InChI | InChI=1S/C24H28N2O5S/c1-2-13-31-18-7-5-17(6-8-18)22(27)20-21(19-4-3-16-32-19)26(24(29)23(20)28)10-9-25-11-14-30-15-12-25/h3-8,16,21,27H,2,9-15H2,1H3/b22-20+ |
Standard InChIKey | WEVRXJFBRDWISO-LSDHQDQOSA-N |
Isomeric SMILES | CCCOC1=CC=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CC[NH+]3CCOCC3)C4=CC=CS4)/[O-] |
SMILES | CCCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCN3CCOCC3)C4=CC=CS4)O |
Canonical SMILES | CCCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CC[NH+]3CCOCC3)C4=CC=CS4)[O-] |
PubChem Compound | 5938833 |
Last Modified | Nov 11 2021 |
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